11-(3,4-dimethylphenyl)-9-[(4-methylphenyl)methyl]-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6)-diene-10,12-dione

Specification

• CAS No.: 687581-36-8
• Molecular Formula: C25H24N2O2S
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 11-(3,4-dimethylphenyl)-9-[(4-methylphenyl)methyl]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-diene-10,12-dione
• Standard InChI: InChI=1S/C25H24N2O2S/c1-15-7-10-18(11-8-15)14-26-24-22(20-5-4-6-21(20)30-24)23(28)27(25(26)29)19-12-9-16(2)17(3)13-19/h7-13H,4-6,14H2,1-3H3
• Standard InChI Key: CSWBRBSXAWQECD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=C(C4=C(S3)CCC4)C(=O)N(C2=O)C5=CC(=C(C=C5)C)C
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C4=C(S3)CCC4)C(=O)N(C2=O)C5=CC(=C(C=C5)C)C

Introduction

Structural Features

• Molecular Formula: The molecular formula of this compound is not explicitly provided in the available sources, but it can be deduced from its name and structure.

• Tricyclic Structure: The compound features a tricyclic ring system with a thia (sulfur-containing) component, which is part of a larger diazatricyclo structure. This unique arrangement of atoms contributes to its chemical and physical properties.

• Substituents: The compound is substituted with a 3,4-dimethylphenyl group and a (4-methylphenyl)methyl group, which can influence its reactivity and biological interactions.

Biological Activity

While specific biological activity data for this compound is lacking, similar heterocyclic compounds often exhibit a range of activities, including antimicrobial, antiviral, and anticancer properties. The presence of aromatic rings and heteroatoms can facilitate interactions with biological targets such as enzymes or receptors.

Related Compounds

Compounds with similar structural features often share biological activities or chemical properties. For example, compounds like 3-[(2,5-dimethylphenyl)methyl]-1,7-dimethyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione have been studied for their potential therapeutic applications due to their ability to interact with specific molecular targets.

Data Table

Compound Name	Molecular Formula	Unique Features
3-[(2,5-dimethylphenyl)methyl]-1,7-dimethyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione	C26H29N5O2	Purine-pyrimidine core, aromatic substituents
6-(3-methoxyphenyl)-7,9-dimethyl-11-(3-methylphenyl)-6,7-dihydropyrimido[4',5':3,4]pyrrolo[1,2-a]quinoxaline-8,10(5H,9H)-dione	C29H26N4O3	Pyrimido-pyrrolo-quinoxaline structure